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Compound of Interest

Compound Name: D2A21

Cat. No.: B15562586

The antimicrobial peptide D2A21 has been identified as a potent agent against a variety of
plant pathogens.[1][2] This synthetic 23-amino acid peptide exhibits significant activity against
bacteria such as Xanthomonas citri and Pseudomonas syringae pv. tabaci, as well as broad-
spectrum antifungal properties.[1][2] Genetic engineering of tobacco plants to express D2A21
offers a promising strategy to confer robust resistance to diseases like wildfire, caused by P.
syringae pv. tabaci.[1][3]

This document provides detailed protocols for the creation, molecular analysis, and disease
resistance testing of D2A21 transgenic tobacco. The methodologies are based on successful
experiments where the expression of D2A21 in tobacco resulted in a remarkable reduction in
disease symptoms compared to control plants.[1] These notes are intended for researchers in
plant biology and drug development seeking to utilize antimicrobial peptides for crop protection.

Mechanism of Action

Antimicrobial peptides (AMPs) like D2A21 primarily function by disrupting the integrity of
pathogen cell membranes. Their amphipathic nature allows them to insert into the lipid bilayer
of bacterial and fungal membranes, forming pores or channels. This leads to leakage of
essential cellular contents and ultimately, cell death.
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Prepare Agrobacterium Culture
(Strain LBA4404 with D2A21 vector)

o

Infect Explants with Agrobacterium
(30 min incubation)

:

Co-cultivation
(2-4 days in dark)

:

Transfer to Selection Medium
(e.g., MS with Kanamycin & Timentin)

:

Shoot Regeneration
(Subculture every 3 weeks)

:

Transfer Shoots to Rooting Medium

:

Acclimatize Plantlets to Greenhouse

Prepare Tobacco Leaf Explants

Mature TO Transgenic Plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Liberibacter asiaticus - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes: D2A21 Transgenic Tobacco for
Enhanced Disease Resistance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562586#creating-d2a21-transgenic-tobacco-for-
disease-resistance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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